Cas no 989-51-5 ((-)-Epigallocatechin gallate)

(-)-Epigallocatechin gallate (EGCG) is a bioactive polyphenol and the most abundant catechin found in green tea. It is known for its potent antioxidant properties, effectively scavenging free radicals and chelating metal ions. EGCG exhibits high stability in aqueous solutions and demonstrates significant biological activity, including anti-inflammatory, anti-carcinogenic, and neuroprotective effects. Its molecular structure enables strong interactions with proteins and lipids, making it valuable in biochemical and pharmacological research. With a purity typically exceeding 95%, EGCG is widely used in studies exploring oxidative stress, metabolic regulation, and cellular signaling pathways. Its well-characterized pharmacokinetics further support its utility in preclinical and clinical investigations.
(-)-Epigallocatechin gallate structure
(-)-Epigallocatechin gallate structure
Product Name:(-)-Epigallocatechin gallate
CAS No:989-51-5
MF:C22H18O11
MW:458.371727466583
MDL:MFCD00075940
CID:40451
PubChem ID:24873355
Update Time:2025-08-18

(-)-Epigallocatechin gallate Chemical and Physical Properties

Names and Identifiers

    • (-)-Epigallocatechin gallate
    • TEA CATECHIN
    • (2R,3R)-2-(3,4,5-TRIHYDROXYPHENYL)-3,4-DIHYDRO-1(2H)-BENZOPYRAN-3,5,7-TRIOL 3-(3,4,5-TRIHYDROXYBENZOATE)
    • 3,4-DIHYDRO-5,7-DIHYDROXY-2R-(3,4,5-TRIHYDROXYPHENYL)-2H-1-BENZOPYRAN-3R-YL-3,4,5-TRIHYDROXY-BENZOATE
    • (-)-CIS-3,3',4',5,5',7-HEXAHYDROXY-FLAVANE-3-GALLATE
    • (-)-CIS-2-(3,4,5-TRIHYDROXYPHENYL)-3,4-DIHYDRO-1(2H)-BENZOPYRAN-3,5,7-TRIOL 3-GALLATE
    • (-)-CIS-3,4-DIHYDRO-5,7-DIHYDROXY-2-(3,4,5-TRIHYDROXYPHENYL)-1(2H)-BENZOPYRAN-3-YL GALLATE HYDRATE
    • EPIGALLOCATECHIN GALLATE
    • (-)-Epigallocatechin Gallate Hydrate
    • (-)-Epigallocatechin gallate (EGCG, epigallocatechin-3-gallate)
    • (-)-Epigallocatechin gallate,EGCG
    • (−)-Epigallocatechin gallate
    • EGCG
    • Epigallocatechin gallate（egcg）
    • EPIGALLOCATECHIN GALLATE, (-)-(P)
    • EPIGALLOCATECHIN GALLATE, (-)-(P) PrintBack
    • (?)-cis-3,3',4',5,5',7-Hexahydroxy-flavane-3-gallate
    • E-5187
    • ECGC
    • EGC
    • EGCG-d6
    • epigallocatechin 3-gallate
    • Epigallocatechol Gallate
    • Teavigo
    • Teavigo TG
    • EGCG Hydrate
    • [ "EGCG" ]
    • (-)-Epigallocatechin gallate;EGCG
    • Epigallocatechin gallate/EGCG
    • Epigallocatechin-3-gallate
    • (-)-Epigallocatechin-3-o-gallate
    • Epigallocatechin-3-monogallate
    • (-)-Epigallocatechol gallate
    • Catechin deriv.
    • Green tea extract
    • (2R,3R)-5,7-Dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-3-yl 3,4,5-trihydroxybenzoate
    • (-)-epigallocatechin 3-gallate
    • C22H18O11
    • BQM438CTEL
    • (2R,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-c
    • Tea Polyphenols
    • [(2R,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
    • EGCG (epigallocatechin-3-gallate)
    • ConMedNP.1825
    • Gallocatechin 3-O-gallate
    • GCG
    • epigallocatechin-3-O-gallate
    • epi-Gallocatechin 3-O-gallate
    • 3-O-Galloylepigallocatechin
    • Epigallocatechin-3-gallat
    • (2R-cis)-3,4-Dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl ester 3,4,5-trihydroxybenzoic acid
    • MDL： MFCD00075940
    • Inchi： 1S/C22H18O11/c23-10-5-12(24)11-7-18(33-22(31)9-3-15(27)20(30)16(28)4-9)21(32-17(11)6-10)8-1-13(25)19(29)14(26)2-8/h1-6,18,21,23-30H,7H2
    • InChI Key： WMBWREPUVVBILR-UHFFFAOYSA-N
    • SMILES： OC1C=C2C(CC(C(C3C=C(O)C(O)=C(O)C=3)O2)OC(C2C=C(O)C(O)=C(O)C=2)=O)=C(O)C=1

Computed Properties

  • Exact Mass: 458.08500
  • Monoisotopic Mass: 458.08491139 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 667
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 1000
  • XLogP3: 1.2
  • Topological Polar Surface Area: 197
  • Molecular Weight: 458.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.9000
  • Melting Point: 212°C(lit.)
  • Boiling Point: 909.1°C at 760 mmHg
  • Refractive Index: -175.5 ° (C=1, EtOH)
  • Solubility: H2O: ≥5mg/mL, clear
  • Water Partition Coefficient: Soluble in ethanol, dimethyl formamide, water.
  • Stability/Shelf Life: Stable, but may be light sensitive. Incompatible with strong oxidizing agents.
  • PSA: 197.37000
  • LogP: 2.23320
  • Merck: 3526
  • Specific Rotation: -168.7° (c=1, EtOH)
  • Solubility: Not determined

(-)-Epigallocatechin gallate Security Information

  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H303
  • Warning Statement： P312
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Safety Instruction： 24/25
  • FLUKA BRAND F CODES：10-23
  • RTECS：KB5200000
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

(-)-Epigallocatechin gallate Pricemore >>

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(-)-Epigallocatechin gallate Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:989-51-5)(-)-Epigallocatechin gallate
Order Number:sfd4943
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:989-51-5)Epigallocatechin gallate;EGCG Hydrate
Order Number:LE5899;LE18301;LE8304385
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Quantity:25KG,200KG,1000KG
Purity:99%
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(CAS:989-51-5)(-)-Epigallocatechingallate
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Quantity:5mg/20mg/50mg
Purity:≥98%
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(-)-Epigallocatechin gallate Spectrogram

1H NMR 300 MHz DMSO
1H NMR
MS-MS LC-ESI-QFT
MS-MS
13C NMR
13C NMR

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Suzhou Senfeida Chemical Co., Ltd
(CAS:989-51-5)(-)-Epigallocatechin gallate
sfd4943
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:989-51-5)Epigallocatechin gallate;EGCG Hydrate
LE5899;LE18301;LE8304385
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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